Cas no 656226-60-7 (2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl)-)

• Product Name: 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl)-
• CAS No: 656226-60-7
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 1694110
• PubChem ID: 58657329
• Update Time: 2025-10-24

2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl)-
• 5-(1-methyl-1H-pyrazol-5-yl)-2-Thiophenecarboxylic acid
• AYJZFZLMYCKKMS-UHFFFAOYSA-N
• 656226-60-7
• SCHEMBL1529509
• CS-0289607
• DA-38844
• EN300-745930
• 5-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylicacid
• 5-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid
• AKOS013277268

• Inchi： 1S/C9H8N2O2S/c1-11-6(4-5-10-11)7-2-3-8(14-7)9(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： AYJZFZLMYCKKMS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1=CC=NN1C

Computed Properties

• Exact Mass: 208.03074
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 55.12

Additional information on 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl)-

Introduction to 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl) (CAS No. 656226-60-7)

2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl), also known by its CAS number 656226-60-7, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and a substituted pyrazole moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl) (CAS No. 656226-60-7) is defined by the presence of a thiophene ring, which is a five-membered aromatic heterocycle containing one sulfur atom. The pyrazole moiety, specifically the 1-methyl-1H-pyrazol-5-yl group, is attached to the thiophene ring at the 5-position. This combination of functional groups imparts unique chemical and biological properties to the compound.

In recent years, there has been increasing interest in the use of 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl) as a scaffold for drug discovery. The thiophene ring is known for its ability to enhance the lipophilicity and metabolic stability of molecules, while the pyrazole moiety can contribute to improved binding affinity and selectivity towards specific biological targets. These properties make it an attractive candidate for the development of drugs targeting various diseases.

One of the key areas of research involving 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl) is its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Studies have shown that compounds with similar structural features can exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory properties, 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl) has also been explored for its potential as an anticancer agent. Cancer remains one of the leading causes of mortality globally, and there is a continuous need for new and effective therapeutic options. Research has indicated that compounds with thiophene and pyrazole moieties can exhibit cytotoxic activity against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

The pharmacokinetic properties of 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl) are another important aspect of its potential as a drug candidate. Studies have shown that compounds with similar structures exhibit favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and exert its therapeutic effects without causing significant side effects.

In addition to its therapeutic applications, 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl) has also been studied for its use in chemical synthesis. The thiophene ring and pyrazole moiety provide versatile functional groups that can be readily modified through various synthetic transformations. This makes it a valuable intermediate in the synthesis of more complex molecules with diverse biological activities.

The synthesis of 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl) typically involves multi-step procedures that include coupling reactions and functional group manipulations. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl) (CAS No. 656226-60-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents targeting inflammatory diseases, cancer, and other conditions. Ongoing research continues to uncover new insights into its biological activities and pharmacological properties, further highlighting its significance in the field.